Cas no 2680679-16-5 (1-(Trifluoroacetyl)-decahydroquinoline-3-carboxylic acid)

• Product Name: 1-(Trifluoroacetyl)-decahydroquinoline-3-carboxylic acid
• CAS No: 2680679-16-5
• MF: C₁₂H₁₆F₃NO₃
• MW: 279.255554199219
• CID: 6355712
• PubChem ID: 165914458
• Update Time: 2025-10-22

1-(Trifluoroacetyl)-decahydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(trifluoroacetyl)-decahydroquinoline-3-carboxylic acid
• 2680679-16-5
• EN300-28285583
• 1-(Trifluoroacetyl)-decahydroquinoline-3-carboxylic acid

• Inchi： 1S/C12H16F3NO3/c13-12(14,15)11(19)16-6-8(10(17)18)5-7-3-1-2-4-9(7)16/h7-9H,1-6H2,(H,17,18)
• InChI Key： WXWISMKKNBXSDA-UHFFFAOYSA-N
• SMILES： FC(C(N1CC(C(=O)O)CC2CCCCC12)=O)(F)F

Computed Properties

• Exact Mass: 279.10822786g/mol
• Monoisotopic Mass: 279.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-(Trifluoroacetyl)-decahydroquinoline-3-carboxylic acid

Professional Introduction to 1-(Trifluoroacetyl)-decahydroquinoline-3-carboxylic Acid (CAS No. 2680679-16-5)

1-(Trifluoroacetyl)-decahydroquinoline-3-carboxylic acid, with the CAS number 2680679-16-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of decahydroquinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The introduction of a trifluoroacetyl group into the decahydroquinoline scaffold introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The< strong>trifluoroacetyl moiety is particularly noteworthy due to its ability to enhance the metabolic stability and binding affinity of molecules. This feature has been extensively explored in the design of protease inhibitors, where trifluoroacetyl groups are often employed to improve the potency and selectivity of the inhibitors. In the context of 1-(Trifluoroacetyl)-decahydroquinoline-3-carboxylic acid, the trifluoroacetyl group is strategically positioned at the 1-position of the decahydroquinoline ring, which allows for optimal interaction with biological targets.

Decahydroquinoline derivatives have been studied for their potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. The structural flexibility of decahydroquinoline allows for the introduction of diverse functional groups, enabling the development of molecules with tailored biological activities. The presence of a carboxylic acid group at the 3-position of the decahydroquinoline ring in 1-(Trifluoroacetyl)-decahydroquinoline-3-carboxylic acid further enhances its utility as a pharmacophore.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. Fluorine atoms can modulate the pharmacokinetic properties of molecules, including their solubility, permeability, and metabolic stability. The introduction of a trifluoroacetyl group into 1-(Trifluoroacetyl)-decahydroquinoline-3-carboxylic acid not only enhances its binding affinity but also improves its overall pharmacokinetic profile.

In vitro studies have demonstrated that derivatives of decahydroquinoline can exhibit potent activity against various enzymes and receptors involved in disease pathways. For instance, some decahydroquinoline derivatives have shown inhibitory activity against kinases and proteases, which are key targets in cancer therapy. The trifluoroacetyl group in 1-(Trifluoroacetyl)-decahydroquinoline-3-carboxylic acid has been shown to enhance its interaction with these targets, leading to improved efficacy.

The synthesis of 1-(Trifluoroacetyl)-decahydroquinoline-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoroacetyl group typically involves fluorination and acylation reactions, which must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, have been employed to improve the efficiency and scalability of its synthesis.

The biological activity of 1-(Trifluoroacetyl)-decahydroquinoline-3-carboxylic acid has been investigated in various preclinical models. These studies have revealed its potential as an inhibitor of certain enzymes and as a modulator of signaling pathways relevant to diseases such as cancer and inflammation. The compound's ability to interact with biological targets suggests its utility in developing novel therapeutic agents.

The development of new drugs is a complex process that involves extensive research and testing. The use of computational methods, such as molecular modeling and virtual screening, has accelerated the discovery of novel drug candidates like 1-(Trifluoroacetyl)-decahydroquinoline-3-carboxylic acid. These methods allow researchers to predict the binding affinity and selectivity of compounds before they are synthesized, saving time and resources.

The future prospects for 1-(Trifluoroacetyl)-decahydroquinoline-3-carboxylic acid are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academia and industry are essential to translate these findings into clinical trials and ultimately bring new treatments to patients.

In conclusion, 1-(Trifluoroacetyl)-decahydroquinoline-3-carboxylic acid(CAS No. 2680679-16-5) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of a decahydroquinoline scaffold and a trifluoroacetyl group makes it a valuable tool for drug discovery. With continued research and development, this compound holds promise for addressing unmet medical needs in various therapeutic areas.